Cas no 406218-20-0 (2-Azabicyclo[2.2.1]hept-5-en-3-one,2-(2-propenyl)-,(1S,4R)-(9CI))

• Product Name: 2-Azabicyclo[2.2.1]hept-5-en-3-one,2-(2-propenyl)-,(1S,4R)-(9CI)
• CAS No: 406218-20-0
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 1018543
• PubChem ID: 11126430
• Update Time: 2025-04-20

2-Azabicyclo[2.2.1]hept-5-en-3-one,2-(2-propenyl)-,(1S,4R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]hept-5-en-3-one,2-(2-propenyl)-,(1S,4R)-(9CI)
• (1S)-1-isopropyl-3-oxocyclopentanecarboxylic acid
• (1S)-2-(allyl)-2-azabicyclo[2.2.1]hept-5-en-3-one
• AG-H-14027
• CTK2H6176
• Cyclopentanecarboxylic acid, 1-(1-methylethyl)-3-oxo-, (1S)- (9CI)
• Cyclopentanecarboxylicacid, 1-(1-methylethyl)-3-oxo-, (1S)-
• SureCN3160271
• 406218-20-0

• Inchi： 1S/C9H11NO/c1-2-5-10-8-4-3-7(6-8)9(10)11/h2-4,7-8H,1,5-6H2/t7-,8+/m0/s1
• InChI Key： XIUKDZIPNCEFJT-JGVFFNPUSA-N
• SMILES： O=C1[C@H]2C=C[C@H](C2)N1CC=C

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 0.89720